Cas no 68535-61-5 (Benzoicacid, 5-acetyl-2-methoxy-)

• Product Name: Benzoicacid, 5-acetyl-2-methoxy-
• CAS No: 68535-61-5
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 499752
• PubChem ID: 18954591
• Update Time: 2025-10-05

Benzoicacid, 5-acetyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 5-acetyl-2-methoxy-
• 5-acetyl-2-methoxybenzoic acid
• 2-Methoxy-5-acetylbenzoic acid
• GJDAMLVEFRMIHZ-UHFFFAOYSA-N
• SCHEMBL2087813
• Benzoic acid, 5-acetyl-2-methoxy-
• Benzoicacid,5-acetyl-2-methoxy-
• E90775
• 68535-61-5
• DTXSID90596826
• CS-0195945
• MFCD12827984

• Inchi： 1S/C10H10O4/c1-6(11)7-3-4-9(14-2)8(5-7)10(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： GJDAMLVEFRMIHZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 393.388°C at 760 mmHg
• Flash Point: 160.047°C
• Refractive Index: 1.546
• Solubility: Slightly soluble (1.8 g/l) (25 º C),